Cas no 2734779-55-4 ((6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone)

• Product Name: (6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone
• CAS No: 2734779-55-4
• MF: C₁₂H₁₃BrFNO₂
• MW: 302.14
• CID: 5079907
• Update Time: 2025-05-23

(6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone

• Inchi： 1S/C12H13BrFNO2/c1-8-2-3-9(13)10(11(8)14)12(16)15-4-6-17-7-5-15/h2-3H,4-7H2,1H3
• InChI Key： VKKUVAOXVGETMI-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(C(N2CCOCC2)=O)C(Br)=CC=1)C

Additional information on (6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone

Introduction to (6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone (CAS No. 2734779-55-4)

The compound (6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone, identified by the CAS registry number 2734779-55-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of morpholine derivatives and incorporates a fluorinated aromatic ring, making it a unique structure with distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. The incorporation of a bromine atom at the 6-position and a fluorine atom at the 2-position of the phenyl ring introduces significant electronic effects, which are crucial for its reactivity and biological activity. The methyl group at the 3-position further modulates the steric environment, enhancing its stability and solubility.

The morpholine moiety in this compound plays a pivotal role in its functionality. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for drug design due to their ability to form hydrogen bonds and interact with various biological targets. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, which have been validated through in vitro assays. Its bioavailability is further enhanced by the presence of electron-withdrawing groups on the aromatic ring, which stabilize the molecule during metabolic processes. Recent research has also explored its potential as a substrate for cytochrome P450 enzymes, providing insights into its metabolic pathways and toxicity profiles.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have revealed its electronic structure, while molecular docking studies have provided insights into its binding affinity towards various protein targets. These findings underscore its potential as a promising candidate for drug discovery programs targeting specific receptor systems.

In conclusion, (6-Bromo-2-fluoro-3-methylphenyl)(morpholino)methanone represents a cutting-edge molecule with multifaceted applications in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable asset in both academic and industrial settings. Continued exploration into its properties will undoubtedly unlock new avenues for innovation in medicine and materials science.